tert-Butyl 2-(4-ethylphenyl)-1H-indole-1-carboxylate

• Molecular Formula: C21H23NO2
• Molecular Weight: 321.4 g/mol
• IUPAC Name: tert-butyl 2-(4-ethylphenyl)indole-1-carboxylate
• InChI: InChI=1S/C21H23NO2/c1-5-15-10-12-16(13-11-15)19-14-17-8-6-7-9-18(17)22(19)20(23)24-21(2,3)4/h6-14H,5H2,1-4H3
• InChI Key: OQLSKUYZUUMGIG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CC3=CC=CC=C3N2C(=O)OC(C)(C)C

Description

tert-Butyl 2-(4-ethylphenyl)-1H-indole-1-carboxylate is an organic compound that belongs to the class of indole derivatives. Indole derivatives are known for their wide range of biological activities and are often used in the synthesis of pharmaceuticals and other bioactive compounds. This particular compound features a tert-butyl ester group, an ethyl-substituted phenyl ring, and an indole core, making it a versatile intermediate in organic synthesis.

Preparation Methods

The synthesis of tert-Butyl 2-(4-ethylphenyl)-1H-indole-1-carboxylate typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of 4-ethylphenylboronic acid and 2-bromo-1H-indole-1-carboxylate.

Suzuki-Miyaura Coupling: The key step in the synthesis is the Suzuki-Miyaura coupling reaction, where 4-ethylphenylboronic acid is coupled with 2-bromo-1H-indole-1-carboxylate in the presence of a palladium catalyst and a base.

Reaction Conditions: The reaction is typically carried out in an organic solvent such as toluene or dimethylformamide (DMF) at elevated temperatures (80-100°C) under an inert atmosphere.

Purification: The crude product is purified by column chromatography to obtain the desired this compound.

Chemical Reactions Analysis

tert-Butyl 2-(4-ethylphenyl)-1H-indole-1-carboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) to obtain alcohol derivatives.

Substitution: The indole ring can undergo electrophilic substitution reactions, such as nitration or halogenation, to introduce different functional groups.

Scientific Research Applications

tert-Butyl 2-(4-ethylphenyl)-1H-indole-1-carboxylate has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and pharmaceuticals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Researchers investigate its potential as a lead compound for the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of tert-Butyl 2-(4-ethylphenyl)-1H-indole-1-carboxylate involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins involved in biological processes.

Pathways: It can modulate signaling pathways related to cell growth, apoptosis, and metabolism.

Comparison with Similar Compounds

tert-Butyl 2-(4-ethylphenyl)-1H-indole-1-carboxylate can be compared with other indole derivatives:

tert-Butyl 2-(4-methylphenyl)-1H-indole-1-carboxylate: Similar structure but with a methyl group instead of an ethyl group.

tert-Butyl 2-(4-chlorophenyl)-1H-indole-1-carboxylate: Contains a chlorine atom on the phenyl ring.

tert-Butyl 2-(4-methoxyphenyl)-1H-indole-1-carboxylate: Features a methoxy group on the phenyl ring.

These similar compounds highlight the versatility of the indole scaffold in medicinal chemistry and its potential for modification to achieve desired biological activities.